Cas no 1267199-33-6 ({5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol)

• Product Name: {5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol
• CAS No: 1267199-33-6
• MF: C₁₂H₁₄FN₃O
• MW: 235.257465839386
• CID: 6486461
• PubChem ID: 82203481
• Update Time: 2025-09-28

{5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol
• {5-ethyl-1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol
• EN300-1610192
• 1267199-33-6

• Inchi： 1S/C12H14FN3O/c1-2-12-11(8-17)14-15-16(12)7-9-3-5-10(13)6-4-9/h3-6,17H,2,7-8H2,1H3
• InChI Key： OFMAWSRHTDBBPQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C(=C(CO)N=N1)CC

Computed Properties

• Exact Mass: 235.11209024g/mol
• Monoisotopic Mass: 235.11209024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.9Ų

Additional information on {5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol

Introduction to {5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol (CAS No. 1267199-33-6)

{5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol (CAS No. 1267199-33-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique triazole core and the presence of a fluorinated phenyl group, which contribute to its potential therapeutic applications. The compound's structure and properties make it an interesting candidate for various biological studies and drug development initiatives.

The chemical structure of {5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol can be represented as follows: the central 1,2,3-triazole ring is substituted with an ethyl group at the 5-position and a 4-fluorophenylmethyl group at the 1-position. The methanol group attached to the triazole ring adds to its polarity and reactivity. This combination of functional groups provides a versatile platform for further chemical modifications and biological evaluations.

Recent research has highlighted the potential of {5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol in various therapeutic areas. One notable application is in the development of antiviral agents. Studies have shown that compounds with a triazole core can exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The presence of the fluorinated phenyl group in {5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol may enhance its binding affinity to viral targets, thereby improving its antiviral efficacy.

In addition to antiviral properties, {5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol has also been investigated for its potential as an anticancer agent. Triazole derivatives have been shown to exhibit cytotoxic effects on various cancer cell lines. The unique structural features of {5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazol-4-yl}methanol, particularly the ethyl and fluorinated phenyl groups, may contribute to its ability to disrupt cancer cell proliferation and induce apoptosis. Preclinical studies have demonstrated promising results in this regard, warranting further exploration in clinical settings.

The pharmacokinetic properties of {5-ethyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazol-4-y l}methanol are another area of interest. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preliminary studies suggest that the compound has favorable ADME properties, which could enhance its bioavailability and reduce potential side effects. However, more detailed investigations are needed to fully characterize these properties.

The safety profile of {5-ethyl-{(4-fluorophenyl)methyl}-1H-{[triazol]-4-y l}}methanol is also an important consideration in its development as a pharmaceutical agent. Preclinical toxicity studies have indicated that the compound is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are necessary to ensure its safe use in humans.

In conclusion, {5-{ethyl-(4-fluorophenyl)}methyl-{[triazol]-{[y l]}}methanol} (CAS No. 1267199-{[33}-{[6]) represents a promising compound with potential applications in antiviral and anticancer therapies. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies aim to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.